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Compound of Interest

Compound Name: H2N-PEG12-Hydrazide

Cat. No.: B12426098

In the landscape of bioconjugation and drug delivery, the choice of a linker molecule is critical
to the success of a therapeutic or diagnostic agent. H2N-PEG12-Hydrazide has emerged as a
versatile and widely utilized linker, offering a unigue combination of properties that are
advantageous in both laboratory settings and living organisms. This guide provides a
comprehensive comparison of the in vitro and in vivo efficiency of H2N-PEG12-Hydrazide,
supported by experimental data and detailed protocols to aid researchers, scientists, and drug
development professionals in their work.

Introduction to H2N-PEG12-Hydrazide

H2N-PEG12-Hydrazide is a heterobifunctional linker that contains a terminal amine group
(H2N), a 12-unit polyethylene glycol (PEG) chain, and a hydrazide functional group (-
CONHNH2). The PEG chain imparts hydrophilicity, which can enhance the solubility and
reduce the immunogenicity of the conjugated molecule.[1] The hydrazide group is particularly
useful for its ability to react with aldehyde or ketone moieties to form a hydrazone bond, a
linkage that is notably sensitive to pH.[2][3] This pH-dependent stability is a key feature,
allowing for the design of "smart" drug delivery systems that release their payload under
specific acidic conditions, such as those found in tumor microenvironments or within cellular
endosomes and lysosomes.[2]

Mechanism of Conjugation: Hydrazone Bond
Formation
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The primary mechanism of action for H2N-PEG12-Hydrazide in bioconjugation is the formation
of a hydrazone bond. This reaction occurs between the hydrazide group of the linker and a

carbonyl group (aldehyde or ketone) on the target molecule. The reaction is typically carried out
under mild aqueous conditions.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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